Cas no 958334-48-0 (Ethyl 7-bromo-1,5-naphthyridine-3-carboxylate)

• Product Name: Ethyl 7-bromo-1,5-naphthyridine-3-carboxylate
• CAS No: 958334-48-0
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 3032563
• PubChem ID: 66978132
• Update Time: 2025-06-07

Ethyl 7-bromo-1,5-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-溴-1,5-萘啶-3-羧酸乙酯
• ethyl 7-bromo-1,5-naphthyridine-3-carboxylate
• AMY26541
• ethyl7-bromo-1,5-naphthyridine-3-carboxylate
• K10069
• SCHEMBL1285459
• ZGUFMUUQGOCYKG-UHFFFAOYSA-N
• AKOS030529249
• 958334-48-0
• AS-49653
• Ethyl 7-bromo-1,5-naphthyridine-3-carboxylate

• MDL： MFCD18073526
• Inchi： 1S/C11H9BrN2O2/c1-2-16-11(15)7-3-9-10(13-5-7)4-8(12)6-14-9/h3-6H,2H2,1H3
• InChI Key： ZGUFMUUQGOCYKG-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=CC(C(=O)OCC)=CN=C2C=1

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives